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Compound of Interest

Compound Name: Magnesium iodide, octahydrate

Cat. No.: B12349052 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of magnesium iodide octahydrate (MgI₂·8H₂O). The information herein is intended to

support research, development, and quality control activities where this compound is utilized.

Data is presented in a structured format, supplemented by detailed experimental protocols and

a logical workflow for characterization.

Core Physicochemical Data
Magnesium iodide octahydrate is a hydrated, inorganic salt. It presents as a white,

deliquescent crystalline solid that is highly soluble in water.[1][2] It is known to be unstable in

air at ambient temperatures, often turning brown due to the liberation of elemental iodine.[3]

This sensitivity necessitates handling under controlled, inert atmospheres for applications

requiring high purity.

Quantitative Properties Summary
The key quantitative physicochemical properties of magnesium iodide octahydrate are

summarized in the table below for easy reference and comparison.
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Property Value Units Notes Citations

Chemical

Formula
MgI₂·8H₂O - - [3]

Molecular Weight 422.236 g/mol - [3][4][5]

Appearance
White crystalline

solid
-

Hygroscopic/deli

quescent;

discolors in air

and light.

[1][3][6]

Density 2.098 g/cm³ - [3][4]

Melting Point 41 °C
Decomposes

upon melting.
[2][3][5]

Solubility in

Water
81 g/100 cm³ at 20 °C [3][5][7]

Crystal Structure Orthorhombic - - [3][4]

CAS Number 7790-31-0 - - [3][8]

Visualization of Characterization Workflow
The following diagram illustrates a logical workflow for the comprehensive physicochemical

characterization of a hydrated inorganic salt such as magnesium iodide octahydrate.
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Caption: Logical workflow for physicochemical characterization of magnesium iodide

octahydrate.

Experimental Protocols
The following sections detail generalized, standard methodologies for determining the key

physicochemical properties of magnesium iodide octahydrate.

Crystal Structure Determination via Single-Crystal X-ray
Diffraction
This method provides detailed information about the internal lattice, including unit cell

dimensions and the three-dimensional arrangement of atoms.[3][8]

Objective: To determine the orthorhombic crystal structure of MgI₂·8H₂O.

Instrumentation: A single-crystal X-ray diffractometer equipped with a monochromatic X-ray

source (e.g., Mo Kα radiation), a goniometer, and a detector.

Procedure:

Crystal Mounting: A suitable, high-quality single crystal of magnesium iodide octahydrate

is carefully selected under a microscope and mounted on a goniometer head. Due to the

compound's instability in air, this process should be performed quickly or in a controlled,

low-humidity environment.

Data Collection: The mounted crystal is placed in the diffractometer and cooled under a

stream of nitrogen gas to minimize thermal motion and potential degradation. The

instrument then directs a beam of X-rays at the crystal.[8]

Diffraction Pattern Generation: As the crystal is rotated, the X-rays are diffracted by the

electron clouds of the atoms in the crystal lattice, creating a unique diffraction pattern of

spots of varying intensities.[4] The detector records the position and intensity of these

diffracted beams.

Structure Solution and Refinement: The collected data is processed using specialized

software. The diffraction pattern is analyzed to determine the unit cell parameters (a, b, c,
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α, β, γ) and the space group.[4] The "phase problem" is solved to generate an initial

electron density map, from which atomic positions are inferred. This model is then refined

to achieve the best fit with the experimental data, yielding precise bond lengths, angles,

and the final crystal structure.[7]

Density Determination via Gas Pycnometry
Gas pycnometry is a non-destructive technique used to determine the volume of a solid sample

by measuring the pressure change of a gas (typically helium) in a calibrated chamber.

Objective: To accurately measure the density of MgI₂·8H₂O crystals.

Instrumentation: A gas pycnometer, an analytical balance.

Procedure:

Sample Preparation: A known mass of magnesium iodide octahydrate crystals is

accurately weighed using an analytical balance.

Calibration: The volume of the empty sample chamber in the pycnometer is calibrated

according to the manufacturer's instructions.

Measurement: The weighed sample is placed into the sample chamber. The chamber is

sealed and purged with the analysis gas (e.g., helium) to remove air and moisture.

Volume Determination: The pycnometer fills a reference chamber with the gas to a set

pressure, then opens a valve to allow the gas to expand into the sample chamber. The

resulting equilibrium pressure is measured. The volume of the solid sample is calculated

based on the pressure difference, using the principles of the ideal gas law.[5][9]

Density Calculation: The density (ρ) is calculated using the formula: ρ = mass / volume

where the mass is determined by the analytical balance and the volume is determined by

the pycnometer. The measurement is typically repeated several times to ensure precision.

Melting Point Determination (with Decomposition)
This protocol uses the capillary method to determine the temperature at which the substance

melts, noting the simultaneous decomposition.
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Objective: To determine the melting point of MgI₂·8H₂O.

Instrumentation: A digital melting point apparatus (e.g., Mel-Temp) or a Thiele tube setup,

capillary tubes.

Procedure:

Sample Preparation: A small amount of finely powdered magnesium iodide octahydrate is

packed into a capillary tube to a height of 1-2 mm.[10] The tube is tapped gently to ensure

the sample is compact at the sealed end.

Apparatus Setup: The capillary tube is placed into the heating block of the melting point

apparatus.

Heating and Observation: The sample is heated at a controlled, slow rate (e.g., 1-2 °C per

minute) as the temperature approaches the expected melting point.[11]

Data Recording: The temperature range is recorded from the point at which the first sign of

liquid appears to the point where the entire sample has turned to liquid. Any visual

changes, such as the browning indicative of iodine release and decomposition, are noted.

For MgI₂·8H₂O, melting and decomposition occur concurrently around 41 °C.[3]

Aqueous Solubility Determination
This method determines the solubility by creating a saturated solution and measuring its

concentration.

Objective: To quantify the solubility of MgI₂·8H₂O in water at a specific temperature (e.g., 20

°C).

Instrumentation: A temperature-controlled shaker or water bath, analytical balance, filtration

apparatus, volumetric flasks.

Procedure:

Equilibration: An excess amount of magnesium iodide octahydrate is added to a known

volume of deionized water in a sealed flask.
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Saturation: The flask is agitated in a constant-temperature bath (set to 20 °C) for an

extended period (e.g., 24-48 hours) to ensure equilibrium is reached and a saturated

solution is formed.

Phase Separation: The solution is allowed to stand at the controlled temperature to let

undissolved solid settle. A sample of the supernatant (the clear liquid above the solid) is

carefully withdrawn using a syringe fitted with a filter (e.g., 0.45 µm) to remove any

suspended particles.

Concentration Analysis: A precisely measured volume of the clear, saturated filtrate is

transferred to a pre-weighed container. The water is carefully evaporated, and the mass of

the remaining dry salt is determined.

Calculation: The solubility is calculated and expressed as grams of solute per 100 cm³ (or

100 mL) of the solvent.

Chemical Stability Assessment
This protocol provides a qualitative assessment of the compound's stability under ambient

conditions.

Objective: To observe the decomposition of MgI₂·8H₂O when exposed to air and light.

Instrumentation: Watch glass, spatula.

Procedure:

Exposure: A small sample of fresh, white magnesium iodide octahydrate is placed on a

clean, dry watch glass.

Observation: The sample is left exposed to ambient laboratory air and light.

Monitoring: The sample is observed periodically over several hours. Changes in color

(from white to yellow/brown) and physical state are recorded. This color change is

indicative of the release of elemental iodine as the compound decomposes.[3] This simple

test confirms the compound's sensitivity and the need for storage in a cool, dark, and inert

environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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